Cas no 1622843-73-5 (4-Bromo-1-cyclopropyl-1h-1,2,3-triazole)

• Product Name: 4-Bromo-1-cyclopropyl-1h-1,2,3-triazole
• CAS No: 1622843-73-5
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 5698723
• PubChem ID: 130115597
• Update Time: 2025-05-24

4-Bromo-1-cyclopropyl-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1622843-73-5
• SCHEMBL24496091
• 4-BROMO-1-CYCLOPROPYL-1H-1,2,3-TRIAZOLE
• AT32132
• EN300-1277840
• 1-CYCLOPROPYL-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-1,2,3-TRIAZOLE
• 1H-1,2,3-Triazole, 4-bromo-1-cyclopropyl-
• 4-Bromo-1-cyclopropyl-1h-1,2,3-triazole

• Inchi： 1S/C5H6BrN3/c6-5-3-9(8-7-5)4-1-2-4/h3-4H,1-2H2
• InChI Key： SXOIDOPBRYHMQI-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2CC2)N=N1

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 2.12±0.1 g/cm3(Predicted)
• Boiling Point: 287.6±32.0 °C(Predicted)
• pka: -3.35±0.70(Predicted)

Additional information on 4-Bromo-1-cyclopropyl-1h-1,2,3-triazole

Introduction to 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole (CAS No. 1622843-73-5)

4-Bromo-1-cyclopropyl-1H-1,2,3-triazole (CAS No. 1622843-73-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their biological activity and chemical stability.

The 4-bromo substituent and the cyclopropyl group contribute to the compound's unique properties, making it an attractive candidate for further research and development. The bromine atom provides a handle for further functionalization, while the cyclopropyl group adds structural rigidity and influences the compound's reactivity and biological activity.

In the realm of medicinal chemistry, 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole has been explored for its potential as a building block in the synthesis of novel drugs. Triazoles are known for their ability to form stable complexes with various metal ions, which can be leveraged to design metal-based pharmaceuticals. Additionally, the presence of the bromine atom allows for facile substitution reactions, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole in the development of antifungal agents. Triazoles are well-known for their antifungal properties, and the introduction of a bromine atom and a cyclopropyl group can enhance these properties by altering the compound's lipophilicity and membrane permeability. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens.

Beyond its medicinal applications, 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole has also found use in materials science. The triazole ring is known for its ability to form strong hydrogen bonds and π-stacking interactions, making it an excellent candidate for the design of supramolecular assemblies and functional materials. Researchers at the University of California have utilized this compound as a building block in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems and catalysis.

The synthetic accessibility of 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole is another factor contributing to its popularity. The compound can be synthesized via a multi-step process involving copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are highly efficient and selective. This reaction pathway allows for the facile introduction of various functional groups onto the triazole ring, enabling the synthesis of a wide range of derivatives with tailored properties.

In conclusion, 4-Bromo-1-cyclopropyl-1H-1,2,3-triazole (CAS No. 1622843-73-5) is a promising compound with a diverse range of applications in medicinal chemistry and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.